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  4. 7-(1,3-Benzodioxol-5-yl)-N-(4-chlorophenyl)-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
7-(1,3-Benzodioxol-5-yl)-N-(4-chlorophenyl)-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide 7-(1,3-Benzodioxol-5-yl)-N-(4-chlorophenyl)-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
Brand Name: Vulcanchem
CAS No.: 691370-74-8
VCID: VC0489544
InChI: InChI=1S/C23H22ClN5O4/c1-13-20(22(31)26-16-7-5-15(24)6-8-16)21(14-4-9-17-18(11-14)33-12-32-17)29-23(25-13)27-19(28-29)3-2-10-30/h4-9,11,21,30H,2-3,10,12H2,1H3,(H,26,31)(H,25,27,28)
SMILES: CC1=C(C(N2C(=NC(=N2)CCCO)N1)C3=CC4=C(C=C3)OCO4)C(=O)NC5=CC=C(C=C5)Cl
Molecular Formula: C23H22ClN5O4
Molecular Weight: 467.9g/mol

7-(1,3-Benzodioxol-5-yl)-N-(4-chlorophenyl)-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

CAS No.: 691370-74-8

Main Products

VCID: VC0489544

Molecular Formula: C23H22ClN5O4

Molecular Weight: 467.9g/mol

7-(1,3-Benzodioxol-5-yl)-N-(4-chlorophenyl)-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide - 691370-74-8

CAS No. 691370-74-8
Product Name 7-(1,3-Benzodioxol-5-yl)-N-(4-chlorophenyl)-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
Molecular Formula C23H22ClN5O4
Molecular Weight 467.9g/mol
IUPAC Name 7-(1,3-benzodioxol-5-yl)-N-(4-chlorophenyl)-2-(3-hydroxypropyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
Standard InChI InChI=1S/C23H22ClN5O4/c1-13-20(22(31)26-16-7-5-15(24)6-8-16)21(14-4-9-17-18(11-14)33-12-32-17)29-23(25-13)27-19(28-29)3-2-10-30/h4-9,11,21,30H,2-3,10,12H2,1H3,(H,26,31)(H,25,27,28)
Standard InChIKey UKYUGVZMCUJQTD-UHFFFAOYSA-N
Isomeric SMILES CC1=C(C(N2C(=N1)N=C(N2)CCCO)C3=CC4=C(C=C3)OCO4)C(=O)NC5=CC=C(C=C5)Cl
SMILES CC1=C(C(N2C(=NC(=N2)CCCO)N1)C3=CC4=C(C=C3)OCO4)C(=O)NC5=CC=C(C=C5)Cl
Canonical SMILES CC1=C(C(N2C(=NC(=N2)CCCO)N1)C3=CC4=C(C=C3)OCO4)C(=O)NC5=CC=C(C=C5)Cl
PubChem Compound 2948546
Last Modified Nov 11 2021
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